Reserpine hydrochloride

Specification

• CAS No.: 16994-56-2
• Molecular Formula: C33H41ClN2O9
• Molecular Weight: 645.1 g/mol
• IUPAC Name: methyl (1R,15S,17R,18R,19S,20S)-6,18-dimethoxy-17-(3,4,5-trimethoxybenzoyl)oxy-1,3,11,12,14,15,16,17,18,19,20,21-dodecahydroyohimban-19-carboxylate;hydrochloride
• Standard InChI: InChI=1S/C33H40N2O9.ClH/c1-38-19-7-8-20-21-9-10-35-16-18-13-27(44-32(36)17-11-25(39-2)30(41-4)26(12-17)40-3)31(42-5)28(33(37)43-6)22(18)15-24(35)29(21)34-23(20)14-19;/h7-8,11-12,14,18,22,24,27-28,31,34H,9-10,13,15-16H2,1-6H3;1H/t18-,22+,24-,27-,28+,31+;/m1./s1
• Standard InChI Key: ZYWIWGUMKCZKOO-BQTSRIDJSA-N
• Isomeric SMILES: CO[C@H]1[C@@H](C[C@@H]2CN3CCC4=C([C@H]3C[C@@H]2[C@@H]1C(=O)OC)NC5=C4C=CC(=C5)OC)OC(=O)C6=CC(=C(C(=C6)OC)OC)OC.Cl
• SMILES: COC1C(CC2CN3CCC4=C(C3CC2C1C(=O)OC)NC5=C4C=CC(=C5)OC)OC(=O)C6=CC(=C(C(=C6)OC)OC)OC.Cl
• Canonical SMILES: COC1C(CC2CN3CCC4=C(C3CC2C1C(=O)OC)NC5=C4C=CC(=C5)OC)OC(=O)C6=CC(=C(C(=C6)OC)OC)OC.Cl

Introduction

Reserpine hydrochloride is a pharmaceutical compound derived from the alkaloid reserpine, which is naturally found in the roots of plants like Rauwolfia serpentina and R. vomitoria. It has been used historically for treating hypertension and psychotic disorders due to its ability to deplete neurotransmitters such as catecholamines and serotonin from nerve terminals.

Mechanism of Action

The primary mechanism of action of reserpine hydrochloride involves the inhibition of the ATP/Mg2+ pump responsible for sequestering neurotransmitters into storage vesicles in presynaptic neurons. By blocking this pump, reserpine prevents the storage of neurotransmitters, leading to their increased availability in the cytosol where they are metabolized by MAO. This results in a decrease in the levels of catecholamines (e.g., norepinephrine) and serotonin, which are involved in controlling heart rate, cardiac contraction force, and peripheral vascular resistance.

Effects on Blood Pressure

Reserpine's antihypertensive effects are primarily due to its ability to deplete catecholamines from peripheral sympathetic nerve endings, leading to a reduction in peripheral resistance and heart rate. This action contributes to lowering blood pressure in patients with hypertension.

Clinical Uses

Reserpine hydrochloride has been used for several clinical purposes:

• Hypertension: It is effective in reducing blood pressure, particularly when used in combination with other antihypertensive agents like thiazide diuretics or vasodilators.

• Psychotic Disorders: Historically, reserpine was used to treat psychotic symptoms, although its efficacy is generally considered inferior to other antipsychotics like chlorpromazine.

Combination Therapies

Reserpine is often used in combination with other drugs to enhance its efficacy and manage side effects. For example, combinations with hydralazine and hydrochlorothiazide are used to treat hypertension by synergistically reducing blood pressure through different mechanisms.

Research Findings

Recent studies have highlighted reserpine's potential in managing refractory hypertension. A proof-of-concept study demonstrated that reserpine can significantly lower blood pressure in patients with refractory hypertension, suggesting its potential for further clinical trials.

Adverse Effects

While reserpine can be well-tolerated at low doses (0.05 to 0.2 mg/day), common side effects include nasal stuffiness. Higher doses or prolonged use may lead to more severe adverse effects, limiting its widespread use as a monotherapy.

Data Table: Clinical Uses and Effects of Reserpine Hydrochloride

Clinical Use	Mechanism of Action	Effects	Common Side Effects
Hypertension	Depletion of catecholamines	Reduces blood pressure	Nasal stuffiness
Psychotic Disorders	Reduces serotonin and dopamine	Less effective than newer antipsychotics	Sedation, depression